Cas no 91367-90-7 (dimethyl-1,2-oxazole-5-carboxylic acid)

• Product Name: dimethyl-1,2-oxazole-5-carboxylic acid
• CAS No: 91367-90-7
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD09701753
• CID: 2624994
• PubChem ID: 23361715
• Update Time: 2025-04-21

dimethyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-1,2-oxazole-5-carboxylic acid
• dimethyl-1,2-oxazole-5-carboxylic acid
• 91367-90-7
• SCHEMBL2131959
• CS-0264355
• Z1198221230
• AKOS005167811
• EN300-92643
• MFCD09701753
• 3,4-dimethylisoxazole-5-carboxylic acid
• dimethyl-1,2-oxazole-5-carboxylicacid
• 3,4-DIMETHYL-5-ISOXAZOLECARBOXYLIC ACID
• 827-904-5
• STK352141

• MDL： MFCD09701753
• Inchi： 1S/C6H7NO3/c1-3-4(2)7-10-5(3)6(8)9/h1-2H3,(H,8,9)
• InChI Key： AYRXTAVFKKHROS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 141.042593085Da
• Monoisotopic Mass: 141.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 314.7±37.0 °C at 760 mmHg
• Flash Point: 144.1±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

dimethyl-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)